Cas no 29214-60-6 (Ethyl 2-acetyloctanoate)

Ethyl 2-acetyloctanoate is a specialized ester compound characterized by its unique molecular structure, combining an acetyl group with an octanoate backbone. This chemical is primarily utilized in organic synthesis and fragrance applications due to its ability to impart fruity, ester-like notes. Its moderate volatility and stability under standard conditions make it suitable for use in flavor and fragrance formulations. The compound's ester functionality also allows for further chemical modifications, enhancing its versatility in synthetic pathways. Ethyl 2-acetyloctanoate is typically handled under controlled conditions to ensure purity and consistency, meeting industry standards for high-performance intermediates.
Ethyl 2-acetyloctanoate structure
Ethyl 2-acetyloctanoate structure
Product Name:Ethyl 2-acetyloctanoate
CAS No:29214-60-6
MF:C12H22O3
MW:214.301284313202
MDL:MFCD00026889
CID:53445
PubChem ID:87570573
Update Time:2026-05-14

Ethyl 2-acetyloctanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-acetylcaprylate
    • Ethyl 2-hexylacetoacetate
    • Ethyl 2-acetyloctanoate
    • 2-Acetyl-n-octanoic Acid Ethyl Ester
    • 2-acetyl-octanoic acid ethyl ester
    • 2-Hexyl-acetessigsaeure-aethylester
    • 2-hexyl-acetoacetic acid ethyl ester
    • Ethyl 2-Acetyl-n-octanoate
    • ethyl hexylacetoacetate
    • ethyl-2-acetyloctanoate
    • Ethyl-2-hexyl acetaoacetate
    • Hexylacetoacetic Acid Ethyl Ester
    • n-Hexylethyl acetaoacetate
    • Octanoic acid,2-acetyl-,ethyl ester
    • MDL: MFCD00026889
    • Inchi: 1S/C12H22O3/c1-4-6-7-8-9-11(10(3)13)12(14)15-5-2/h11H,4-9H2,1-3H3
    • InChI Key: BRGRZPQESQKATK-UHFFFAOYSA-N
    • SMILES: CCCCCCC(C(=O)C)C(=O)OCC

Computed Properties

  • Exact Mass: 214.15700
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 3.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.94
  • Boiling Point: 149°C/25mmHg(lit.)
  • Refractive Index: 1.4320 to 1.4360
  • PSA: 43.37000
  • LogP: 2.72510
  • Solubility: Not determined
  • FEMA: 4459 | ETHYL 2-ACETYLOCTANOATE

Ethyl 2-acetyloctanoate Security Information

  • RTECS:RH0352500

Ethyl 2-acetyloctanoate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 2-acetyloctanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Ethyl 2-acetyloctanoate Related Literature

Additional information on Ethyl 2-acetyloctanoate

Ethyl 2-Acetyloctanoate: A Comprehensive Overview

Ethyl 2-acetyloctanoate, with the CAS number 29214-60-6, is a versatile organic compound that has garnered significant attention in various industries due to its unique chemical properties and wide-ranging applications. This compound is a member of the ester family, specifically an acetylated fatty acid ester, and is widely used in food, cosmetics, and pharmaceuticals. The molecule consists of an octanoic acid backbone with an acetyl group attached to the second carbon atom, making it a valuable ingredient in numerous formulations.

The structure of ethyl 2-acetyloctanoate is characterized by its branched chain, which contributes to its distinct aroma and stability. Recent studies have highlighted its potential as a natural flavor enhancer in the food industry, particularly in beverages and snacks. Researchers have found that the compound's ability to mask bitter tastes while enhancing sweet notes makes it an ideal additive for improving consumer palatability without artificial flavors.

In the cosmetics sector, ethyl 2-acetyloctanoate has been recognized for its moisturizing properties. Its ability to penetrate the skin deeply without leaving a greasy residue has made it a popular ingredient in high-end skincare products. A study published in the Journal of Cosmetic Science demonstrated that formulations containing this compound showed improved hydration levels and reduced trans epidermal water loss (TEWL), indicating its potential for anti-aging products.

The synthesis of ethyl 2-acetyloctanoate typically involves an esterification reaction between octanoic acid and ethanol, followed by acetylation at the second carbon position. This process ensures high purity and consistency, which are critical for its application in sensitive industries like pharmaceuticals. Recent advancements in catalytic techniques have enabled more efficient production methods, reducing costs and environmental impact.

Ethyl 2-acetyloctanoate's compatibility with other ingredients makes it a valuable additive in personal care products such as shampoos, conditioners, and lotions. Its mild nature ensures minimal irritation, making it suitable for individuals with sensitive skin. Furthermore, its role as a solubilizing agent has been explored in drug delivery systems, where it enhances the bioavailability of active ingredients by improving their solubility in aqueous environments.

From a regulatory standpoint, ethyl 2-acetyloctanoate is classified as Generally Recognized As Safe (GRAS) by the U.S. Food and Drug Administration (FDA), which underscores its safety profile for human consumption. This classification has further cemented its position as a reliable ingredient across multiple industries.

Recent research has also delved into the compound's antioxidant properties, suggesting potential applications in preserving food products and extending shelf life. Studies conducted at leading food science institutions have shown that ethyl 2-acetyloctanoate can effectively inhibit lipid oxidation, a common issue in processed foods that leads to rancidity and spoilage.

In conclusion, ethyl 2-acetyloctanoate (CAS No. 29214-60-6) stands out as a multifaceted compound with diverse applications across various sectors. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as an essential component in modern formulations. As research continues to uncover new potentials for this compound, its role in innovative product development is expected to grow significantly.

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